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Compound of Interest

Compound Name: 2-Methylanthracene

Cat. No.: B165393 Get Quote

An In-depth Technical Guide to the Thermal Properties and Stability of 2-Methylanthracene

Introduction
2-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) characterized by a methyl

group substituent on the anthracene core. As a compound of interest in organic synthesis and

materials science, a thorough understanding of its thermal properties and stability is crucial for

its application in various fields, including the development of optoelectronic devices. This guide

provides a comprehensive overview of the thermal behavior of 2-Methylanthracene, detailing

its key thermal properties, stability under elevated temperatures, and the standard

experimental protocols used for such characterizations.

Thermal Properties of 2-Methylanthracene
The thermal properties of 2-Methylanthracene are fundamental to its handling, purification,

and application. The key quantitative data are summarized in the table below.

Property Value

Melting Point 204-206 °C[1][2][3], 209 °C[4][5], 207 °C[6]

Boiling Point
358.25 °C (estimate)[1], 347.2 °C at 760

mmHg[7], 360 °C (sublimation)[6]

Flash Point 157.5 °C[7]
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The melting point of 2-Methylanthracene is consistently reported in the range of 204-209 °C. It

is described as a beige to light yellow-brown crystalline powder.[1][8] The boiling point is

estimated to be around 347-360 °C, with sublimation also being a notable behavior at higher

temperatures.[6][7]

Thermal Stability and Decomposition
2-Methylanthracene exhibits thermal decomposition at elevated temperatures. Pyrolysis

studies conducted between 400°C and 450°C reveal three primary reaction pathways:

demethylation, methyl addition, and hydrogenation.[9] At 400°C, the major product of pyrolysis

is 2-methyl-9,10-dihydroanthracene, with smaller quantities of anthracene and

dimethylanthracenes also being formed.[9]

Furthermore, crystalline monoadducts formed between fullerene and 2-Methylanthracene
undergo thermolytic decomposition in the solid state at temperatures ranging from 180°C to

240°C.[9] This process yields the original fullerene and 2-Methylanthracene, highlighting a

reversible thermal behavior in this specific context.[9]

Reasonably anticipated hazardous decomposition products as a result of heating are not

known, but as with many organic compounds, hazardous combustion products may be formed

in a fire.[10]
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Pyrolysis Products

2-Methylanthracene

2-methyl-9,10-dihydroanthracene
Major Pathway
(Hydrogenation)

AnthraceneDemethylation

Dimethylanthracenes
Methyl Addition
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Preparation

Analysis

Data Processing

Obtain 2-Methylanthracene Sample

Accurately Weigh Sample (1-20 mg)

Encapsulate in Pan (DSC) or Place in Crucible (TGA)

Load Sample and Reference into Instrument

Set Temperature Program and Atmosphere

Execute Thermal Scan

Generate Thermogram (Heat Flow/Mass vs. Temp)

Analyze Peaks and Transitions

Report Thermal Properties

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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